Cas no 55674-16-3 (3-Butenoic acid, 3-methyl-2-oxo-, methyl ester)

• Product Name: 3-Butenoic acid, 3-methyl-2-oxo-, methyl ester
• CAS No: 55674-16-3
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 351225
• PubChem ID: 13968627
• Update Time: 2025-04-19

3-Butenoic acid, 3-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 3-methyl-2-oxo-, methyl ester
• methyl 3-methyl-2-oxobut-3-enoate
• 55674-16-3
• SCHEMBL7640754
• DTXSID10553456

• Inchi： 1S/C6H8O3/c1-4(2)5(7)6(8)9-3/h1H2,2-3H3
• InChI Key： NXNDBAPKZIRKIC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters